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Compound of Interest

Compound Name: N-Methyl-1,3-propanediamine

Cat. No.: B050750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-1,3-propanediamine (CAS No: 6291-84-5), also known as 3-

(methylamino)propylamine, is a versatile aliphatic amine utilized as a building block in the

synthesis of various pharmaceuticals, agrochemicals, and surfactants.[1] Its utility in these

applications is often dependent on its physical characteristics, which dictate reaction conditions

and purification strategies. This technical guide provides a focused overview of two key

physical properties of N-Methyl-1,3-propanediamine: its boiling point and density, supported

by generalized experimental methodologies for their determination.

Core Physical Properties
The boiling point and density are fundamental physical constants that are critical for the

identification, handling, and application of N-Methyl-1,3-propanediamine in a laboratory and

industrial setting. The data, as reported in scientific literature and chemical databases, are

summarized below.
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Property Value Conditions Source

Boiling Point 139-141 °C at 760 mmHg (lit.) [2][3][4][5]

140 °C Not specified [6]

138-139 °C Not specified [7]

282-286 °F at 760 mmHg [8]

Density 0.844 g/mL at 25 °C (lit.) [2][3][4]

0.844 g/mL Not specified [6][7]

0.840 g/mL Not specified [5]

Experimental Protocols for Determination
While the precise experimental protocols used to determine the cited values for N-Methyl-1,3-
propanediamine are not detailed in the readily available literature, the following are standard

and widely accepted methods for measuring the boiling point and density of liquid organic

compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, this is a fixed point at a given pressure and serves as an

important indicator of purity.

1. Thiele Tube Method: This micro-method is suitable for small sample volumes.

Apparatus: A Thiele tube, mineral oil, a thermometer, a small test tube (e.g., Durham tube),

and a capillary tube sealed at one end.

Procedure:

A small amount of N-Methyl-1,3-propanediamine is placed in the small test tube.

The sealed capillary tube is inverted and placed within the test tube.
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The test tube assembly is attached to a thermometer and submerged in the Thiele tube

filled with mineral oil.

The side arm of the Thiele tube is gently heated, which allows for uniform heating of the oil

bath via convection.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

is drawn into the capillary tube.

2. Simple Distillation Method: This method is suitable when a larger volume of the liquid is

available and can simultaneously serve as a purification step.

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heat source.

Procedure:

The distillation flask is charged with N-Methyl-1,3-propanediamine and boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm leading to the condenser to accurately measure the temperature of the vapor.

The liquid is heated to a gentle boil.

As the vapor travels into the condenser and re-liquefies, the temperature reading on the

thermometer will stabilize.

This stable temperature, observed during the collection of the main fraction of the

distillate, is recorded as the boiling point.

Density Determination
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Density is the mass of a substance per unit volume. It is an intrinsic property that can be used

to identify a substance and assess its purity.

1. Digital Density Meter: Modern digital density meters provide rapid and highly accurate

measurements.

Apparatus: A digital density meter, which typically utilizes an oscillating U-tube.

Procedure:

The instrument is calibrated using standards of known density, such as dry air and

deionized water.

A small sample of N-Methyl-1,3-propanediamine is injected into the measurement cell

(the U-tube).

The instrument induces the U-tube to oscillate. The oscillation frequency is dependent on

the mass of the liquid in the tube.

The instrument electronically measures the oscillation frequency and converts it into a

density value, often displaying it directly. Temperature control is crucial and is typically

integrated into the device.

2. Pycnometer Method: A pycnometer, or specific gravity bottle, is a flask with a precisely

known volume used for more classical density measurements.

Apparatus: A pycnometer, an analytical balance, and a temperature-controlled water bath.

Procedure:

The mass of the clean, dry pycnometer is accurately determined.

The pycnometer is filled with N-Methyl-1,3-propanediamine, ensuring no air bubbles are

present. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.

The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium.
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The mass of the filled pycnometer is then determined.

The mass of the liquid is calculated by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Generalized Experimental Workflow
The logical flow for determining the physical properties of a liquid sample like N-Methyl-1,3-
propanediamine can be visualized as follows.

General Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Obtain Liquid Sample
(N-Methyl-1,3-propanediamine)

Assess Purity
(e.g., GC, NMR)

Select Method
(e.g., Thiele Tube, Distillation)

Select Method
(e.g., Digital Meter, Pycnometer)

Perform Measurement
Record Temperature & Pressure

Boiling Point Data

Compile & Report Data

Perform Measurement
Record Mass, Volume, & Temperature

Density Data
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Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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